Ethyl 1-(4-fluorophenyl)-4-((3-methoxybenzyl)amino)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[(3-methoxyphenyl)methylamino]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H20FN3O4/c1-3-29-21(27)20-18(23-13-14-5-4-6-17(11-14)28-2)12-19(26)25(24-20)16-9-7-15(22)8-10-16/h4-12,23H,3,13H2,1-2H3
• InChI Key: BWUZQFHTQXHDKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC(=CC=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

The compound belongs to a class of chemicals that are synthesized through multicomponent reactions, characterized by intricate molecular structures and significant biological activities. These compounds often exhibit a range of interactions due to their complex structure, influencing their physical and chemical properties.

Synthesis Analysis

The synthesis of closely related compounds typically involves multicomponent reactions, including condensation and cyclocondensation processes, utilizing catalysts for efficiency and selectivity. For example, ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate was synthesized through such reactions, indicating a similar approach could be applicable for our compound of interest (Dongmei Li et al., 2013).

Molecular Structure Analysis

The crystal structure of related compounds reveals intricate details such as conformation, intermolecular hydrogen bonding, and crystal packing. For instance, certain compounds display a half-chair conformation with significant intramolecular hydrogen bonding, contributing to their stability and biological activity. The benzene ring orientation and the presence of water molecules as hydrogen bond donors or acceptors also play crucial roles (K. Y. Yeong et al., 2018).

Chemical Reactions and Properties

Chemical reactions, including the formation of arylidene hydrazides and thiosemicarbazide derivatives, are common in the synthesis and modification of such compounds. These reactions lead to diverse structures with varied biological activities, such as anticancer properties (O. Bekircan et al., 2008).